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Cat. No.: S547959

Get Quote

The preparation method of Pelitinib is detailed in the patent CN103275002A, titled "Preparation method of

pelitinib" [1].

The synthesis begins with raw materials 3-chloro-4-fluorobenzonitrile and hydrogen cyanide. The process

involves a key condensation and ring formation reaction to construct the quinazoline core, followed by a

reduction reaction to arrive at the final Pelitinib structure [1].

Mechanism of Action and Selectivity

Pelitinib is a potent, low-molecular-weight, selective, irreversible inhibitor of the Epidermal Growth

Factor Receptor (EGFR or ErbB1) tyrosine kinase [2] [3] [4]. It belongs to the second generation of EGFR

TKIs and functions by forming a covalent bond with cysteine residues in the ATP-binding site of the target

kinase, leading to prolonged inhibition [2] [3].

The table below summarizes its inhibitory activity (IC50 values) against various kinases, demonstrating its

primary potency against EGFR with some activity against other targets [5].

Target IC₅₀ (nM) Experimental Context

EGFR 38.5 nM Recombinant human EGFR cytoplasmic domain [5]

Src 282 nM Not specified in available excerpts [5]
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Target IC₅₀ (nM) Experimental Context

MEK/ERK 800 nM Not specified in available excerpts [5]

ErbB2 (HER2) 1,255 nM Not specified in available excerpts [5]

Raf 3,353 nM Not specified in available excerpts [5]

Table: Summary of Pelitinib's kinase inhibition profile. Data adapted from Selleck Chemicals [5].

Beyond its intended kinase targets, Pelitinib has been found to interact with other proteins. A 2023

chemoproteomics study identified 41 high-confidence cellular target proteins of Pelitinib, including

PRDX4, STAT3, and several E2 ubiquitin-conjugating enzymes [6]. This suggests Pelitinib can induce

degradation of PRDX4, acting as a potential covalent molecular glue degrader [6].

Biological Activities and Research Findings

The biological effects of Pelitinib have been evaluated in various in vitro and in vivo models. Key findings

are summarized below.

Activity/Effect Experimental Model
Key Finding / IC₅₀ / Effective
Dose

Citation

Anti-Proliferation A431 (epidermoid
carcinoma) cells

IC₅₀ = 125 nM [5]

Anti-Proliferation UCH1 cells IC₅₀ = 90 nM [5]

EGFR
Autophosphorylation
Inhibition

A431 cells (cell-based) IC₅₀ = 39 nM [5]

In Vivo Efficacy A431 xenograft mice
(single dose)

90% inhibition of EGFR
phosphorylation at 1 hr (10 mg/kg,

oral) [5]
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Activity/Effect Experimental Model
Key Finding / IC₅₀ / Effective
Dose

Citation

In Vivo Efficacy APCMin/+ mice

(model of colon
cancer)

87% inhibition of tumorigenesis (20

mg/kg/day, oral) [5]

Anti-Migration & Invasion Huh7, Hep3B,
SNU449 (HCC cells)

Inhibits migration, invasion, and
MMP activity via Twist1

degradation [7]

ABC Transporter
Modulation

A549 lung cancer cells Inhibits ABCB1 and ABCG2, can

reverse multidrug resistance [4]

Clinical Development Status

The clinical development of Pelitinib has been suspended or is on hold [2] [7]. It progressed to Phase II

clinical trials for advanced colorectal cancer (NCT00072748) and non-small cell lung cancer

(NCT00067548) [2] [7]. The recommended dose for Phase II studies was determined to be 75 mg once daily

from Phase I trials, with dose-limiting toxicity being grade 3 diarrhea [2].

Signaling Pathway and Novel Mechanisms

Based on recent studies, Pelitinib's activity can be visualized through its primary and newly discovered

mechanisms. The diagram below integrates the classic EGFR pathway inhibition with more recent findings

on EMT and protein degradation [7] [6] [5].

Diagram: Integrated view of Pelitinib's mechanisms, including classic EGFR pathway inhibition and novel

findings on EMT regulation via Twist1 and protein degradation [7] [6] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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